Cas no 1558272-72-2 (2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid)

• Product Name: 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid
• CAS No: 1558272-72-2
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• MDL: MFCD25314171
• CID: 5617220
• PubChem ID: 83198108
• Update Time: 2025-05-20

2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1558272-72-2
• AKOS021520112
• 2-methyl-2-[1-(trifluoroacetyl)piperidin-3-yl]propanoic acid
• EN300-2903977
• 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid

• MDL： MFCD25314171
• Inchi： 1S/C11H16F3NO3/c1-10(2,9(17)18)7-4-3-5-15(6-7)8(16)11(12,13)14/h7H,3-6H2,1-2H3,(H,17,18)
• InChI Key： UKHLGDFAOKHFFC-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C1)C(C(=O)O)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid

Introduction to 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic Acid (CAS No. 1558272-72-2)

2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1558272-72-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a trifluoroacetyl group and a propanoic acid moiety, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The significance of 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid lies in its potential role as an intermediate in the synthesis of more complex pharmacophores. The trifluoroacetyl group, a well-known pharmacophore in drug design, enhances the metabolic stability and lipophilicity of molecules, which are critical factors in determining their bioavailability and efficacy. Additionally, the piperidine ring is a common structural motif in many approved drugs, owing to its ability to interact favorably with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. Piperidine derivatives have been extensively studied for their potential applications in these areas due to their ability to modulate various biological pathways. For instance, compounds containing the piperidine scaffold have shown promise in the treatment of central nervous system (CNS) disorders by acting on neurotransmitter receptors such as serotonin and dopamine receptors.

The incorporation of the trifluoroacetyl group into the piperidine core of 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid not only enhances its pharmacological profile but also opens up avenues for further derivatization. This compound can serve as a versatile building block for synthesizing analogs with tailored properties, enabling researchers to fine-tune its biological activity for specific therapeutic targets. The propanoic acid moiety further contributes to the molecule's solubility and reactivity, facilitating its use in various synthetic protocols.

One of the most compelling aspects of 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid is its potential application in the development of antiviral agents. The trifluoroacetyl group has been shown to improve the binding affinity of molecules to viral proteases, which are critical enzymes involved in viral replication. By targeting these proteases, compounds derived from this scaffold could inhibit viral propagation and offer new strategies for combating infectious diseases.

Furthermore, the structural features of this compound make it an attractive candidate for designing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in various diseases, including cancer. The piperidine ring can interact with the ATP-binding site of kinases, while the trifluoroacetyl group can enhance binding interactions through electrostatic and hydrophobic interactions. This dual interaction mechanism makes 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid a promising lead compound for developing kinase inhibitors with improved potency and selectivity.

In conclusion, 2-methyl-2-1-(trifluoroacetyl)piperidin-3-ylpropanoic acid (CAS No. 1558272-72-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in synthesizing complex drug candidates underscores its importance in drug discovery efforts aimed at treating neurological disorders, infectious diseases, and cancer. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.